Cas no 31067-22-8 (1,4-Benzenediamine, N-(2-nitrophenyl)-)

1,4-Benzenediamine, N-(2-nitrophenyl)- structure
31067-22-8 structure
Product name:1,4-Benzenediamine, N-(2-nitrophenyl)-
CAS No:31067-22-8
MF:C12H11N3O2
MW:229.234642267227
CID:291780
PubChem ID:18522089

1,4-Benzenediamine, N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N-(2-nitrophenyl)-
    • 4-N-(2-nitrophenyl)benzene-1,4-diamine
    • N~1~-(2-Nitrophenyl)benzene-1,4-diamine
    • AKOS000194632
    • SCHEMBL7171202
    • DTXSID50594409
    • 2-Nitro-N-(4-aminophenyl)aniline
    • 31067-22-8
    • PABVMKMWZAGWIU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H11N3O2/c13-9-5-7-10(8-6-9)14-11-3-1-2-4-12(11)15(16)17/h1-8,14H,13H2
    • InChI Key: PABVMKMWZAGWIU-UHFFFAOYSA-N
    • SMILES: [N+](C1C=CC=CC=1NC1C=CC(N)=CC=1)([O-])=O

Computed Properties

  • Exact Mass: 229.085126602g/mol
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 83.9Ų

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm